Cas no 2901084-97-5 (3-(1,3-Dioxolan-2-yl)-2-fluorobenZaldehyde)

• Product Name: 3-(1,3-Dioxolan-2-yl)-2-fluorobenZaldehyde
• CAS No: 2901084-97-5
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 6796114
• PubChem ID: 151279506
• Update Time: 2025-10-29

3-(1,3-Dioxolan-2-yl)-2-fluorobenZaldehyde Chemical and Physical Properties

Names and Identifiers

• MFCD34771339
• 3-(1,3-Dioxolan-2-yl)-2-fluorobenZaldehyde
• 2901084-97-5

• Inchi： 1S/C10H9FO3/c11-9-7(6-12)2-1-3-8(9)10-13-4-5-14-10/h1-3,6,10H,4-5H2
• InChI Key： NYBNLAULZFUKNN-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=CC=CC=1C1OCCO1

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(1,3-Dioxolan-2-yl)-2-fluorobenZaldehyde

Introduction to 3-(1,3-Dioxolan-2-yl)-2-fluorobenzaldehyde (CAS No. 2901084-97-5)

3-(1,3-Dioxolan-2-yl)-2-fluorobenzaldehyde (CAS No. 2901084-97-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its 1,3-dioxolane ring and a fluorine substituent on the benzaldehyde moiety, which contribute to its distinctive properties and reactivity.

The molecular formula of 3-(1,3-Dioxolan-2-yl)-2-fluorobenzaldehyde is C₁₀H₁₀FNO₂, and its molecular weight is approximately 197.18 g/mol. The presence of the 1,3-dioxolane ring provides stability and enhances the solubility of the compound, while the fluorine atom imparts unique electronic and steric effects that can influence its reactivity and biological activity.

In the realm of pharmaceutical research, 3-(1,3-Dioxolan-2-yl)-2-fluorobenzaldehyde has been explored for its potential as an intermediate in the synthesis of bioactive molecules. The fluorine substituent can significantly alter the pharmacokinetic properties of drugs, such as their metabolic stability and binding affinity to target proteins. Recent studies have shown that compounds derived from 3-(1,3-Dioxolan-2-yl)-2-fluorobenzaldehyde exhibit promising activity against various diseases, including cancer and neurodegenerative disorders.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 3-(1,3-Dioxolan-2-yl)-2-fluorobenzaldehyde-derived compounds as inhibitors of a specific enzyme involved in cancer progression. The researchers found that these compounds effectively inhibited the enzyme's activity, leading to reduced tumor growth in preclinical models. This finding highlights the potential of 3-(1,3-Dioxolan-2-yl)-2-fluorobenzaldehyde as a valuable starting material for drug discovery efforts.

Beyond pharmaceutical applications, 3-(1,3-Dioxolan-2-yl)-2-fluorobenzaldehyde has also been studied for its use in materials science. The unique electronic properties imparted by the fluorine atom make it an attractive candidate for the development of functional materials with enhanced performance characteristics. For instance, researchers at the University of California have explored the use of 3-(1,3-Dioxolan-2-yl)-2-fluorobenzaldehyde-based polymers in optoelectronic devices, where they demonstrated improved charge transport properties compared to non-fluorinated analogs.

The synthesis of 3-(1,3-Dioxolan-2-yl)-2-fluorobenzaldehyde typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and electrophilic aromatic substitution reactions. Advances in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, which is crucial for sustainable industrial practices.

In conclusion, 3-(1,3-Dioxolan-2-yl)-2-fluorobenzaldehyde (CAS No. 2901084-97-5) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, the importance of this compound is likely to grow in the coming years.